N-(1-cyano-2-methoxy-1-methylethyl)-6-fluoroquinoline-8-carboxamide

• IUPAC Name: N-(2-cyano-1-methoxypropan-2-yl)-6-fluoroquinoline-8-carboxamide
• InChI: InChI=1S/C15H14FN3O2/c1-15(8-17,9-21-2)19-14(20)12-7-11(16)6-10-4-3-5-18-13(10)12/h3-7H,9H2,1-2H3,(H,19,20)
• InChI Key: PYEUIACZOUWFAY-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)(C#N)NC(=O)C1=C2C(=CC(=C1)F)C=CC=N2
• Molecular Formula: C15H14FN3O2
• Molecular Weight: 287.29 g/mol

Description

N-(1-cyano-2-methoxy-1-methylethyl)-6-fluoroquinoline-8-carboxamide, also known as AZD5363, is a small molecule inhibitor of the AKT kinase pathway. This compound has been extensively studied for its potential as a cancer therapeutic agent due to its ability to inhibit cell growth and induce apoptosis in cancer cells.

Mechanism of Action

N-(1-cyano-2-methoxy-1-methylethyl)-6-fluoroquinoline-8-carboxamide is a selective inhibitor of the AKT kinase pathway. This pathway is involved in the regulation of cell growth, survival, and metabolism, and is frequently dysregulated in cancer cells. By inhibiting this pathway, this compound is able to inhibit the growth of cancer cells and induce apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit the AKT kinase pathway, it has also been shown to inhibit the mTOR pathway, which is another key pathway involved in the regulation of cell growth and survival. In addition, this compound has been shown to induce autophagy, which is a cellular process involved in the degradation of damaged or unnecessary cellular components.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(1-cyano-2-methoxy-1-methylethyl)-6-fluoroquinoline-8-carboxamide as a research tool is its selectivity for the AKT kinase pathway. This allows researchers to specifically target this pathway and study its effects on cancer cells. However, one limitation of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on N-(1-cyano-2-methoxy-1-methylethyl)-6-fluoroquinoline-8-carboxamide. One area of interest is the development of combination therapies that include this compound and other cancer drugs. In addition, there is interest in studying the effects of this compound on other cellular pathways, such as the PI3K pathway. Finally, there is interest in developing new formulations of this compound that improve its solubility and bioavailability.

Synthesis Methods

The synthesis of N-(1-cyano-2-methoxy-1-methylethyl)-6-fluoroquinoline-8-carboxamide involves a multi-step process that begins with the reaction of 6-fluoroquinoline-8-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(1-cyano-2-methoxy-1-methylethyl)amine to form the desired product, this compound. The overall yield of this process is approximately 30%.

Scientific Research Applications

N-(1-cyano-2-methoxy-1-methylethyl)-6-fluoroquinoline-8-carboxamide has been extensively studied for its potential as a cancer therapeutic agent. It has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, prostate, and ovarian cancer. In addition, this compound has been shown to induce apoptosis in cancer cells, which is a key mechanism for the elimination of cancer cells from the body.